Cas no 1469-93-8 (1,3,5-Pentanetrione,1,5-bis(4-methoxyphenyl)-)

1,3,5-Pentanetrione,1,5-bis(4-methoxyphenyl)- structure
1469-93-8 structure
Product Name:1,3,5-Pentanetrione,1,5-bis(4-methoxyphenyl)-
CAS No:1469-93-8
MF:C19H18O5
MW:326.343225955963
CID:211052
PubChem ID:255050
Update Time:2025-04-19

1,3,5-Pentanetrione,1,5-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Pentanetrione,1,5-bis(4-methoxyphenyl)-
    • 1,5-bis(4-methoxyphenyl)pentane-1,3,5-trione
    • 1469-93-8
    • NSC-80261
    • NSC80261
    • DTXSID90292073
    • Inchi: 1S/C19H18O5/c1-23-16-7-3-13(4-8-16)18(21)11-15(20)12-19(22)14-5-9-17(24-2)10-6-14/h3-10H,11-12H2,1-2H3
    • InChI Key: JSLZWQUEJWUYJO-UHFFFAOYSA-N
    • SMILES: O=C(CC(C1C=CC(=CC=1)OC)=O)CC(C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 326.11544
  • Monoisotopic Mass: 326.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • Density: 1.186
  • Boiling Point: 524.5°Cat760mmHg
  • Flash Point: 231.8°C
  • Refractive Index: 1.556
  • PSA: 69.67
  • LogP: 3.11870
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